Cas no 2580203-15-0 (1-{8-oxa-2-azaspiro4.5decan-4-yl}methanamine)

• Product Name: 1-{8-oxa-2-azaspiro4.5decan-4-yl}methanamine
• CAS No: 2580203-15-0
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5660859
• PubChem ID: 165886367
• Update Time: 2025-08-04

1-{8-oxa-2-azaspiro4.5decan-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2580203-15-0
• 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine
• EN300-27718858
• 1-{8-oxa-2-azaspiro4.5decan-4-yl}methanamine

• Inchi： 1S/C9H18N2O/c10-5-8-6-11-7-9(8)1-3-12-4-2-9/h8,11H,1-7,10H2
• InChI Key： ANPFTVDRXGUCIT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CNCC2CN

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on 1-{8-oxa-2-azaspiro4.5decan-4-yl}methanamine

Introduction to 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine (CAS No. 2580203-15-0)

1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine (CAS No. 2580203-15-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, holds potential applications in the development of new therapeutic agents. The present article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine is notable for its spirocyclic framework, which consists of an eight-membered ring containing an oxygen atom and a nitrogen atom, connected to a methanamine group. This structural arrangement imparts unique chemical and biological properties to the compound, making it an interesting target for both academic and industrial research.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine. One common approach involves the cyclization of suitable precursors under carefully controlled conditions. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes a palladium-catalyzed coupling reaction followed by intramolecular cyclization. This method not only simplifies the synthetic route but also improves the overall yield and purity of the final product.

The biological activities of 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine have been extensively investigated in various preclinical models. One of the most promising areas of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in Nature Communications demonstrated that 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine exhibits selective binding to specific GPCRs, particularly those involved in neurotransmitter signaling. This selective binding property suggests that the compound could be developed into novel therapeutic agents for treating conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its potential as a GPCR modulator, 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine has also shown promise in other biological assays. For example, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in immune cells. This anti-inflammatory activity could be beneficial in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-{8-oxa-2-azaspiro[4.5]decan-4-yl}methanamine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and low toxicity in animal models, which are essential characteristics for a potential therapeutic agent.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 1-{8-o\-xa\-2\-aza\-spiro\[4\.5\]decan\-4\-yl}methanamine. These trials are being conducted in collaboration with leading pharmaceutical companies and academic institutions around the world. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-{8-o\-xa\-2\-aza\-spiro\[4\.5\]decan\-4\-yl}methanamine (CAS No. 2580203-15-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.